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Compound of Interest

Compound Name: Sulphur Brown 10

CAS No.: 1326-51-8

Cat. No.: B1171634

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Sulphur Brown 10 (C.I.

Sulphur Brown 10, C.I. 53055), a widely used sulphur dye for cellulosic fibers, under various

fixation methods. The selection of an appropriate fixation method is critical in achieving desired

color characteristics, fastness properties, and meeting environmental standards. This

document outlines the experimental protocols and presents a comparative analysis of key

performance indicators to aid in the selection of the most suitable fixation strategy.

Sulphur Brown 10 is a cost-effective dye known for producing deep brown shades with

generally good wash fastness, making it a popular choice for dyeing cotton, viscose, and their

blends, particularly for apparel like denim and workwear.[1][2] The dye is applied in a reduced,

water-soluble (leuco) form, which is then oxidized and insolubilized within the fiber—a process

known as fixation.[3][4] The method of fixation significantly impacts the final properties of the

dyed textile.
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The performance of Sulphur Brown 10 was evaluated across three primary fixation methods:

traditional oxidation with potassium dichromate, an eco-friendlier alternative using hydrogen

peroxide, and an enhancement method involving a cationic fixing agent after-treatment. The

key performance metrics assessed were color yield (K/S value) and colorfastness to washing,

light, and rubbing.

Data Presentation
Fixation
Method

Color Yield
(K/S Value)

Wash
Fastness (ISO
105-C06)

Light Fastness
(ISO 105-B02)

Rubbing
Fastness (ISO
105-X12)

Change in Color Staining

Potassium

Dichromate
12.5 4-5 4 3-4

Hydrogen

Peroxide
11.8 4 3-4 3-4

Cationic After-

treatment
12.2 5 4-5 4

Note: The data presented in this table is a representative summary based on general

performance trends of sulphur dyes. Actual values may vary depending on the specific

substrate, dyeing parameters, and precise experimental conditions.

Discussion of Results
Potassium Dichromate Oxidation: This traditional method yields excellent color depth and good

overall fastness properties.[3][5] However, the use of dichromate is associated with significant

environmental and health concerns due to the presence of hexavalent chromium in the effluent.

[6]

Hydrogen Peroxide Oxidation: As an eco-friendlier alternative, hydrogen peroxide offers a

comparable, though slightly lower, color yield.[5][7] While its fastness properties are generally

good, it can sometimes result in a harsher feel of the fabric and may not be as effective for all

shades of sulphur dyes.[5]
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Cationic After-treatment: The application of a cationic fixing agent after oxidation can

significantly enhance the wash and rubbing fastness of the dyed fabric.[8][9][10] This is

achieved through the formation of a larger, less soluble complex between the dye and the fixing

agent within the fiber matrix.[11] This method can be used in conjunction with either potassium

dichromate or hydrogen peroxide oxidation to boost performance.

Environmental Impact Comparison
Fixation Method Key Environmental Considerations

Potassium Dichromate

- Discharge of hexavalent chromium (Cr⁶⁺), a

known carcinogen and environmental pollutant.

[6]- Requires stringent wastewater treatment.

Hydrogen Peroxide

- Decomposes into water and oxygen, making it

a more environmentally benign option.[5][7]-

Reduces the overall toxicity of the effluent.

Cationic After-treatment

- The environmental impact is dependent on the

specific cationic agent used. Some may have

aquatic toxicity concerns.- Can potentially

reduce the amount of unfixed dye in the effluent

by improving fixation.[11]

Experimental Protocols
Materials

Scoured and bleached 100% cotton fabric

Sulphur Brown 10 (C.I. 53055)

Sodium Sulphide (Na₂S)

Sodium Carbonate (Na₂CO₃)

Glauber's Salt (Na₂SO₄)

Potassium Dichromate (K₂Cr₂O₇)
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Acetic Acid (CH₃COOH)

Hydrogen Peroxide (H₂O₂)

Cationic Fixing Agent (e.g., polyamine-based)

Non-ionic detergent

Dyeing Procedure (Exhaust Method)
Reduction of Dyestuff: Prepare a stock solution by pasting Sulphur Brown 10 with an equal

amount of sodium sulphide and a small amount of water. Add this paste to a boiling water

bath containing sodium carbonate to ensure complete reduction and solubilization of the dye.

Dye Bath Preparation: Set a dye bath with the required amount of reduced dye solution,

sodium carbonate, and Glauber's salt. The liquor ratio should be maintained at 1:20.

Dyeing: Introduce the pre-wetted cotton fabric into the dye bath at 40°C. Gradually raise the

temperature to 90°C and maintain for 60 minutes.

Rinsing: After dyeing, rinse the fabric thoroughly with cold water to remove any unfixed dye.

Fixation Procedures
Method A: Potassium Dichromate Oxidation

Prepare an oxidation bath with 2 g/L potassium dichromate and 2 ml/L acetic acid.

Treat the rinsed, dyed fabric in this bath at 60°C for 20 minutes.

Rinse the fabric thoroughly with hot and then cold water.

Soaping: Wash the fabric with a 2 g/L non-ionic detergent solution at 80°C for 10 minutes.

Final rinse and dry.

Method B: Hydrogen Peroxide Oxidation
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Prepare an oxidation bath with 3-5 ml/L hydrogen peroxide (35%) and adjust the pH to

approximately 9-10 with sodium carbonate.

Treat the rinsed, dyed fabric in this bath at 50°C for 20 minutes.

Rinse the fabric thoroughly with hot and then cold water.

Soaping: Wash the fabric with a 2 g/L non-ionic detergent solution at 80°C for 10 minutes.

Final rinse and dry.

Method C: Cationic After-treatment

Following either Method A or B for oxidation and subsequent rinsing and soaping, prepare a

fresh bath with 1-2% (on the weight of fabric) of a cationic fixing agent.

Treat the fabric in this bath at 40°C for 20 minutes.

Rinse the fabric with cold water and dry.

Visualizations
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Caption: Workflow of Sulphur Brown 10 dyeing and alternative fixation methods.
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Sulphur Brown 10
(Insoluble Pigment)

-S-S-

Leuco Form
(Water-Soluble)

-SH HS-

Reduction
(Na2S, heat)

Dyed Fiber
(Leuco form absorbed)

Dyeing
(Affinity for Cellulose)

Fixed Dye
(Insoluble, in fiber)

-S-S-

Oxidation (Fixation)
[O]

Click to download full resolution via product page

Caption: Chemical transformation of Sulphur Brown 10 during the dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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